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Compound of Interest

Compound Name:

3-Amino-6-(2,3-

dichlorophenyl)-1,2,4-triazin-

5(4H)-one

CAS No.: 252186-78-0

Cat. No.: B601563

Get Quote

Compound: 3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one Common Alias:

Lamotrigine Impurity C / 5-Desamino-5-oxo-lamotrigine CAS RN: 252186-78-0 Molecular

Weight: 257.08 Da[1]

Executive Summary & Scientific Context
In high-throughput screening (HTS) and lead optimization, the stability of the phenyltriazine

scaffold is a Critical Quality Attribute (CQA).[1] The compound 5-Oxo-LMT represents the

primary hydrolytic degradation product of Lamotrigine-like libraries.[1]

Unlike the parent compound (a 3,5-diamino-triazine), the 5-oxo analog possesses distinct

physiochemical properties (altered H-bond donor/acceptor profile) and a modified toxicity

profile (GHS Acute Tox. 3).[1] Screening for this compound is essential to:

Validate HTS Hits: Differentiate between true actives and degradation artifacts.
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Monitor Library Health: Quantify hydrolysis rates in DMSO stocks stored >3 months.

Assess Safety: Evaluate specific off-target ion channel modulation (hERG, Nav1.5)

associated with the triazinone core.[1][2][3]

Chemical Stability & Pathway Analysis
Understanding the formation of 5-Oxo-LMT is a prerequisite for accurate screening.[1] It forms

via the hydrolysis of the amino group at position 5 of the triazine ring, a reaction accelerated by

acidic conditions or prolonged storage in aqueous DMSO.[1]

Pathway Visualization
The following diagram illustrates the degradation pathway and the critical decision points in a

screening workflow.
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Figure 1: Mechanistic pathway of 5-Oxo-LMT formation and its impact on screening outcomes.

The +1 Da mass shift is a critical identifier in MS-based QC.

Protocol A: Detection & Quantification (Quality
Control)
Objective: To identify 5-Oxo-LMT contamination in phenyltriazine libraries using LC-MS/MS.

Rationale: UV absorbance spectra of the parent and the 5-oxo impurity often overlap

significantly (λmax ~300-310 nm).[1] Mass spectrometry is required for definitive resolution due

to the specific +1 Da mass shift (Replacement of -NH₂ [16 Da] with =O[1] [16 Da] results in a

net change of ~+1 Da due to protonation state differences in ESI).[1]
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Materials
Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm, 2.5 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Standard: 3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one (Reference Std).[1][4]

Method Steps
Sample Prep: Dilute library samples to 10 µM in 50:50 Water:MeOH.

Gradient:

0-1 min: 5% B (Isocratic hold for polar impurities)[1]

1-6 min: 5% -> 95% B (Linear gradient)[1]

6-8 min: 95% B (Wash)[1]

MS Settings (ESI+):

Parent (Lamotrigine): Monitor m/z 256.1 [M+H]+.[1]

Target (5-Oxo-LMT): Monitor m/z 257.1 [M+H]+.

Note: The chlorine isotope pattern (Cl2) will be identical for both (M, M+2, M+4 peaks).[1]

Do not rely on isotope pattern alone.[1]

Data Analysis: Calculate the Purity Ratio:

(RF = Response Factor, typically 0.9-1.1 for these analogs).

Protocol B: Pharmacological Profiling (Activity
Screening)
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Objective: To determine if 5-Oxo-LMT acts as an active metabolite or a safety liability against

Voltage-Gated Sodium Channels (Nav).[1] Context: Phenyltriazines are known Nav channel

blockers.[1] The conversion to a triazinone (5-oxo) alters the hydrogen bonding capacity,

potentially changing selectivity from Nav1.2/1.5 to other targets or reducing potency.[1]

Assay: Automated Patch Clamp (Nav1.5 Peak Current)
Platform: QPatch or SyncroPatch (High-Throughput Electrophysiology).[1]

Experimental Setup
Parameter Setting Notes

Cell Line
CHO or HEK293 stably

expressing hNav1.5

Validated for safety screening

(CiPA compliant).

Internal Solution
CsF-based (10 mM NaCl, 135

mM CsF, etc.)[1]

Blocks Potassium channels to

isolate Sodium currents.[1]

Voltage Protocol
Holding: -120 mV; Pulse: -15

mV (20ms)
Elicits peak current.[1]

Concentrations 0.1, 1, 10, 30 µM
4-point cumulative

concentration-response.

Workflow
Baseline Recording: Establish stable whole-cell configuration (R_series < 10 MΩ). Record

baseline current for 2 minutes.

Compound Addition: Perfusion of 5-Oxo-LMT (dissolved in 0.1% DMSO extracellular buffer).

Exposure: Incubate for 3-5 minutes per concentration to reach steady-state block.

Washout: Perfusion of standard buffer to check reversibility (Triazines are typically

reversible).[1]

Analysis: Fit data to the Hill Equation to derive IC50.

Comparison: Compare IC50 of 5-Oxo-LMT vs. Parent (Lamotrigine).[1]
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Interpretation: If 5-Oxo-LMT IC50 < 10 µM, it is a bioactive metabolite contributing to the

pharmacological effect.[1] If IC50 > 100 µM, it is pharmacologically inert at the target.[1]

Comparative Data Summary
The following table summarizes the expected physicochemical and biological shifts between

the parent drug and the 5-oxo target.

Feature
Parent
(Lamotrigine)

Target (5-Oxo-LMT)
Screening
Implication

Structure 3,5-diamino-triazine 3-amino-5-oxo-triazine
Loss of basicity;

reduced solubility.[1]

MW 256.09 257.08
+1 Da shift in MS QC.

[1]

LogP ~1.5 - 1.9 ~1.1 - 1.4

Slightly more polar;

earlier RT in RP-

HPLC.[1]

Toxicity Acute Tox 3 (Oral) Acute Tox 3 (Oral)
High Potency Toxin;

Handle with PPE.[1]

Primary Target
Nav Channels (High

Potency)

Nav Channels

(Reduced Potency)

Potential loss of

efficacy if degradation

occurs.[1]

Solubility Moderate Poor (Planar stacking)

High risk of

precipitation in HTS

buffers.[1]

Safety & Handling (Critical)
Warning: 5-Oxo-LMT is classified as Acute Toxic (Category 3).[1]

LD50: Toxic if swallowed.[1]

PPE: Nitrile gloves, lab coat, and fume hood are mandatory for powder handling.[1]
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Disposal: All assay plates containing >1 µM of this compound must be disposed of as

hazardous chemical waste, not general bio-waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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